6-[3-amino-4-(4-morpholinyl)phenyl]-3(2H)-pyridazinone

• IUPAC Name: 3-(3-amino-4-morpholin-4-ylphenyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C14H16N4O2/c15-11-9-10(12-2-4-14(19)17-16-12)1-3-13(11)18-5-7-20-8-6-18/h1-4,9H,5-8,15H2,(H,17,19)
• InChI Key: VLQDTNBOMUHYPM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C3=NNC(=O)C=C3)N
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

6-[3-amino-4-(4-morpholinyl)phenyl]-3(2H)-pyridazinone, commonly known as MAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MAP is a small molecule inhibitor that has been shown to have activity against a variety of targets, including kinases and phosphodiesterases. In Additionally, we will list future directions for research on this promising compound.

Mechanism of Action

MAP is a small molecule inhibitor that works by binding to the active site of its target proteins, inhibiting their activity. MAP has been shown to have activity against a variety of targets, including kinases and phosphodiesterases. By inhibiting these targets, MAP can modulate signaling pathways and cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
MAP has been shown to have a variety of biochemical and physiological effects. In preclinical studies, MAP has been shown to inhibit tumor growth, improve cardiac function, and have neuroprotective effects. Additionally, MAP has been shown to modulate immune function and inflammation, suggesting potential applications in autoimmune diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using MAP in lab experiments is its specificity for its target proteins. MAP has been shown to have activity against a variety of targets, making it a versatile tool for studying signaling pathways and cellular processes. Additionally, the synthesis method of MAP has been optimized over the years to increase yield and purity, making it a viable option for large-scale production. One limitation of using MAP in lab experiments is its potential for off-target effects. MAP has been shown to have activity against a variety of targets, and its specificity for its intended target may be affected by factors such as concentration and cellular context.

Future Directions

There are many potential future directions for research on MAP. One area of interest is its potential use in combination with other therapies, such as chemotherapy or radiation therapy, to improve their efficacy. Additionally, further studies are needed to elucidate the mechanism of action of MAP and its potential targets. Finally, clinical trials are needed to determine the safety and efficacy of MAP in humans and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of MAP involves a multistep process that includes the reaction of 4-morpholinylphenyl hydrazine with 3-nitrobenzaldehyde to form an intermediate compound. This intermediate is then reduced using palladium on carbon to yield the final product, MAP. The synthesis method of MAP has been optimized over the years to increase yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

MAP has been extensively studied for its potential therapeutic applications. It has been shown to have activity against a variety of targets, including kinases and phosphodiesterases. MAP has been studied for its potential use in treating cancer, cardiovascular disease, and neurological disorders. In preclinical studies, MAP has demonstrated promising results in inhibiting tumor growth and improving cardiac function. Additionally, MAP has been shown to have neuroprotective effects in animal models of Parkinson's disease.